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Introduction
Sodium chloride (NaCl), commonly known as table salt, is an ionic compound fundamental to

countless industrial, chemical, and biological processes. When dissolved in water, it forms an

aqueous solution whose properties differ significantly from those of pure water. For

researchers, scientists, and professionals in drug development, a thorough understanding of

these properties is crucial for applications ranging from formulating isotonic solutions and

controlling reaction media to designing separation processes and understanding physiological

systems. This guide provides a detailed overview of the core physical and chemical properties

of aqueous NaCl solutions, methodologies for their measurement, and the fundamental

relationships between them.

Physical Properties
The physical characteristics of aqueous NaCl solutions are primarily dependent on

concentration and temperature.

Density
The density of an aqueous NaCl solution increases with rising concentration, as the mass of

the solute is added to a given volume of solvent. The relationship is nearly linear at constant
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temperature.[1] Temperature also plays a role, with density generally decreasing as

temperature increases.

Table 1: Density of Aqueous NaCl Solutions ( kg/L ) at Various Concentrations and

Temperatures

Concent
ration
(%
Weight)

0°C 10°C 25°C 40°C 60°C 80°C 100°C

1 1.00747 1.00707 1.00409 0.99908 0.9900 0.9785 0.9651

4 1.03038 1.02920 1.02530 1.01977 1.0103 0.9988 0.9855

8 1.06121 1.05907 1.05412 1.04798 1.0381 1.0264 1.0134

12 1.09244 1.08946 1.08365 1.07699 1.0667 1.0549 1.0420

16 1.12419 1.12056 1.11401 1.10688 1.0962 1.0842 1.0713

20 1.15663 1.15254 1.14533 1.13774 1.1268 1.1146 1.1017

26 1.20709 1.20254 1.19443 1.18614 1.1747 1.1626 1.1492

Data sourced from Perry's Chemical Engineers' Handbook.[2]

Viscosity
The viscosity of NaCl solutions, a measure of their resistance to flow, increases with salt

concentration. This is due to the increased ionic interactions that hinder the movement of water

molecules. Conversely, viscosity decreases as temperature rises, providing the molecules with

more kinetic energy to overcome intermolecular forces. For instance, the viscosity of a

saturated aqueous solution at 25°C is approximately 1.93 mPa·s.[3]

Electrical Conductivity
Aqueous NaCl is an electrolyte, meaning it conducts electricity due to the presence of mobile

ions (Na⁺ and Cl⁻). The electrical conductivity increases with concentration as more charge

carriers become available.[4] Temperature also enhances conductivity by increasing ionic
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mobility.[4][5] However, at very high concentrations, the rate of increase can slow down due to

increased ion-ion interactions that impede movement.

Table 2: Electrical Conductivity of Aqueous NaCl Solutions

Molarity (mol/L) Temperature (°C) Pressure (GPa) Conductivity (S/m)

0.1 M 100 - 900 1 - 5
Increases with T &
P

1.0 M 100 - 900 1 - 5 Increases with T & P

Qualitative data summarized from experimental studies showing trends.[4]

Colligative Properties
Colligative properties depend on the number of solute particles in a solution, not their identity.

For NaCl, the dissociation into Na⁺ and Cl⁻ ions means that each mole of dissolved salt

produces two moles of particles in an ideal solution.

The addition of NaCl to water raises its boiling point. This elevation (ΔTb) is proportional to the

molal concentration of the solute particles. The boiling point of a saturated NaCl solution at one

atmosphere is approximately 108.7°C (227.7°F).[6]

Similarly, NaCl lowers the freezing point of water. This property is widely exploited for de-icing.

The freezing point depression (ΔTf) is also proportional to the molal concentration of the

dissolved ions. The lowest freezing temperature, known as the eutectic point, is reached at a

concentration of 23.31% by mass, where the solution freezes at -21.12°C (-6.02°F).[6]

Table 3: Freezing Point of Aqueous NaCl Solutions

Concentration (% Weight) Freezing Point (°C) Freezing Point (°F)

10% -6 20

20% -16 2

23.31% (Eutectic) -21.12 -6.02
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Data sourced from various colligative property studies.[6][7]

Solubility
The solubility of NaCl in water is its capacity to dissolve and form a saturated solution at a

given temperature. Unlike many other salts, the solubility of NaCl does not increase

significantly with temperature.[8][9]

Table 4: Solubility of NaCl in Water at Different Temperatures

Temperature (°C) Solubility (g NaCl / 100 g H₂O)

0 35.7

10 35.8

20 36.0

30 36.3

40 36.6

60 37.3

80 38.4

100 39.8

Data compiled from multiple sources.[3][10]

Chemical Properties
pH of Solution
Sodium chloride is the salt of a strong acid (hydrochloric acid, HCl) and a strong base (sodium

hydroxide, NaOH). When dissolved in water, it dissociates completely into Na⁺ and Cl⁻ ions,

neither of which hydrolyzes to any significant extent. As a result, the concentrations of H⁺ and

OH⁻ ions remain balanced, and the solution is neutral, with a pH of approximately 7.[11][12]

[13] Some studies have noted minor, non-linear pH changes at specific "critical" concentrations,

potentially due to rearrangements in water molecule clusters.[14] Upon electrolysis, however,
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sodium hydroxide (NaOH) is formed, which increases the pH, making the solution basic.[15]

[16]

Solvation of Ions
The dissolution process involves the breakdown of the NaCl crystal lattice and the hydration (or

solvation) of the resulting ions. The polar water molecules orient themselves around the ions:

the negative oxygen ends are attracted to the positive sodium ions (Na⁺), and the positive

hydrogen ends are attracted to the negative chloride ions (Cl⁻).[6] Each ion becomes

surrounded by a shell of water molecules, which keeps them separated and dispersed in the

solution.

Caption: Solvation of sodium and chloride ions by polar water molecules.

Experimental Methodologies
Accurate measurement of the properties of NaCl solutions requires standardized experimental

protocols.

General Relationship of Properties
The primary factors influencing the physical properties of an aqueous NaCl solution are its

concentration and the ambient temperature. The following diagram illustrates these core

relationships.
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NaCl Concentration

Density

 increases

Viscosity

 increases

Electrical Conductivity

 increases

Boiling Point

 increases

Freezing Point

 decreases

Temperature

 decreases  decreases increases
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Preparation

Measurement

Analysis

1. Prepare cooling bath
(ice-salt mixture)

2. Prepare NaCl solution
of known molality

3. Place solution in test tube
with thermometer and stirrer

4. Immerse in cooling bath

5. Stir continuously and
record temperature vs. time

6. Identify temperature plateau
(Freezing Point)

7. Calculate ΔTf = 
(FP_solvent - FP_solution)

 

Start

1. Add excess NaCl to a
known mass of water

2. Stir at constant temperature
to create saturated solution

3. Let solid settle. Extract a known
mass of clear supernatant

4. Evaporate water from
the supernatant sample

5. Weigh the remaining
dry NaCl

6. Calculate solubility
(g NaCl / 100g H₂O)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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